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Cat. No.: B1673701
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This technical support center provides researchers, scientists, and drug development
professionals with essential information, troubleshooting guides, and frequently asked
guestions regarding the confirmation of Peroxisome Proliferator-Activated Receptor Delta
(PPARY) activation by the compound L-165,041.

Frequently Asked Questions (FAQS)
Q1: What is L-165,041 and how does it relate to PPARO?

L-165,041 is a potent and selective agonist for PPARJ, a ligand-activated transcription factor
that plays a crucial role in lipid and glucose metabolism.[1][2][3] It binds to PPARJ, initiating a
cascade of molecular events that lead to the regulation of target gene expression.

Q2: How can | confirm that L-165,041 is activating PPARd in my experimental setup?

Activation of PPAR? by L-165,041 can be confirmed through a series of in vitro and cell-based
assays. The most common methods include:

o Reporter Gene Assays: To measure the transcriptional activation of PPARS.
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» Binding Assays: To determine the direct interaction and affinity of L-165,041 for the PPARd
receptor.

» Gene Expression Analysis (QPCR or Western Blot): To quantify the upregulation of known
PPAROJ target genes.

Q3: What are the known binding affinities and effective concentrations of L-165,041 for
PPARS?

L-165,041 exhibits high affinity and selectivity for PPARd. The reported binding affinity (Ki) is
approximately 6 nM.[1][2][4] In cell-based reporter assays, the half-maximal effective
concentration (EC50) for human PPARSJ transactivation is in the nanomolar range.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data for L-165,041's interaction with PPAR
subtypes.

Table 1: Binding Affinity of L-165,041

Receptor Ki (nM) Selectivity vs. PPARS
PPARS 6

PPARyY ~730 >100-fold

PPARa - >100-fold[2][5]

Table 2: Functional Potency (EC50) of L-165,041 in Reporter Assays

Cell Line PPAR Subtype EC50 (pM)
COs-7 Human PPARd 0.039
HepG2 Human PPAR[/d 0.65
COSs-7 Human PPARy 0.977
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Experimental Protocols & Troubleshooting
PPARO Reporter Gene Assay

This assay measures the ability of L-165,041 to activate a reporter gene (e.g., luciferase) under

the control of a PPAR response element (PPRE).

Diagram: Reporter Gene Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2.1-165,041 | PPARS | Tocris Bioscience [tocris.com]

3. Integrative and systemic approaches for evaluating PPAR[(/d (PPARD) function - PMC
[pmc.ncbi.nim.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: L-165,041 & PPARJS
Activation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673701/docs#technical-support-center-l-165-041-
ppar-activation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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